Cas no 24626-58-2 (Benzenamine, 3-bromo-2,4,6-trinitro-)
24626-58-2 structure
Product Name:Benzenamine, 3-bromo-2,4,6-trinitro-
CAS No:24626-58-2
MF:C6H3BrN4O6
MW:307.015219926834
CID:1417915
PubChem ID:3747214
Update Time:2025-04-20
Benzenamine, 3-bromo-2,4,6-trinitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 3-bromo-2,4,6-trinitro-
- 3-bromo-2,4,6-trinitroaniline
- aniline, 3-bromo-2,4,6-trinitro-
- DTXSID30395870
- 24626-58-2
-
- Inchi: 1S/C6H3BrN4O6/c7-4-2(9(12)13)1-3(10(14)15)5(8)6(4)11(16)17/h1H,8H2
- InChI Key: DJXOPGXKCDRBRZ-UHFFFAOYSA-N
- SMILES: BrC1=C(C=C(C(=C1[N+](=O)[O-])N)[N+](=O)[O-])[N+](=O)[O-]
Computed Properties
- Exact Mass: 305.92359
- Monoisotopic Mass: 305.92360g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 348
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 164Ų
Experimental Properties
- PSA: 155.44
Benzenamine, 3-bromo-2,4,6-trinitro- Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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